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Encorafenib Pharmacokinetic Parameters

The table below summarizes the core pharmacokinetic data available for encorafenib.

Parameter Value Additional Context

Volume of Distribution 164 L [1] [2] Percent coefficient of variation (CV%) is 70% [1].

Plasma Protein
Binding

86% [1] [2] Binds to human plasma proteins [1].

Oral Bioavailability At least 86% [1] The fraction of the oral dose absorbed [1].

Blood-to-Plasma Ratio 0.58 [1] -

Apparent Clearance 14 L/h (Day 1)

[1]

Increases to 32 L/h at steady-state due to autoinduction

[1].

Elimination Half-life 3.5 hours [3] -
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Encorafenib is extensively metabolized, and understanding this process is crucial in drug development. The

following diagram illustrates its primary metabolic pathway and elimination routes.
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Oral Dose

Absorption

 Rapid

Systemic Circulation

Liver Metabolism

Elimination

CYP3A4 (83%) CYP2C19 (16%) CYP2D6 (1%)

M42.5 (LHY746)

 Primary Metabolite
N-dealkylation

Feces (47%) Urine (47%)

Unchanged: 5% Unchanged: 2%
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The primary metabolic clearance pathway for encorafenib is N-dealkylation to form the metabolite M42.5

(LHY746) [4]. Metabolism is the major clearance mechanism, accounting for approximately 88% of the

recovered radioactive dose in a human ADME study [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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